N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: 2-(6-oxopyridazin-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide
• InChI: InChI=1S/C13H13N5O3S/c19-9(7-18-10(20)4-2-6-15-18)17-13-16-8-3-1-5-14-12(21)11(8)22-13/h2,4,6H,1,3,5,7H2,(H,14,21)(H,16,17,19)
• InChI Key: AXRNGOPPDAVSDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)NC1)SC(=N2)NC(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C13H13N5O3S
• Molecular Weight: 319.34 g/mol

Description

N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C13H13N5O3S and its molecular weight is 319.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research into compounds with similar structural features has led to the synthesis of diverse heterocyclic compounds with potential biological activities. For instance, compounds like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide have been used as precursors for the synthesis of various heterocycles, including pyrroles, pyridines, and triazoles, showcasing their versatility in generating new molecules with potential insecticidal activities against pests like Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial and Anti-inflammatory Activities

The acetamido pyrrolyl oxazoles/thiazoles/imidazoles, with structures bearing resemblance to the query compound, have shown promising antimicrobial and anti-inflammatory activities. Specifically, compounds like the nitro substituted acetamido pyrrolyl thiazole and pyrrolyl imidazole exhibited significant antibacterial activity against various pathogens, demonstrating the potential of such compounds in developing new therapeutic agents (Sowmya et al., 2017).

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, including those incorporating thiazole, tetrazole, and azetidine moieties, has been extensively studied. These compounds are synthesized from versatile precursors, leading to a wide range of biological activities. Research on the synthesis and evaluation of these compounds has contributed to the discovery of new antimicrobial agents, demonstrating the importance of heterocyclic chemistry in the development of pharmaceuticals (Al-Sultani, 2021).